1,3-Dichloro-5,5-dimethylhydantoin 1,3-Dichloro-5,5-dimethylhydantoin 1,3-dichloro-5,5-dimethylhydantoin is a white powder with a weak chlorine odor. Conflagrates at 414°F (turns brown). Chlorine gas evolves at temperatures > 410°F. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 118-52-5
VCID: VC21063477
InChI: InChI=1S/C5H6Cl2N2O2/c1-5(2)3(10)8(6)4(11)9(5)7/h1-2H3
SMILES: CC1(C(=O)N(C(=O)N1Cl)Cl)C
Molecular Formula: C5H6Cl2N2O2
Molecular Weight: 197.02 g/mol

1,3-Dichloro-5,5-dimethylhydantoin

CAS No.: 118-52-5

Cat. No.: VC21063477

Molecular Formula: C5H6Cl2N2O2

Molecular Weight: 197.02 g/mol

* For research use only. Not for human or veterinary use.

1,3-Dichloro-5,5-dimethylhydantoin - 118-52-5

Specification

Description 1,3-dichloro-5,5-dimethylhydantoin is a white powder with a weak chlorine odor. Conflagrates at 414°F (turns brown). Chlorine gas evolves at temperatures > 410°F. (NTP, 1992)
CAS No. 118-52-5
Molecular Formula C5H6Cl2N2O2
Molecular Weight 197.02 g/mol
IUPAC Name 1,3-dichloro-5,5-dimethylimidazolidine-2,4-dione
Standard InChI InChI=1S/C5H6Cl2N2O2/c1-5(2)3(10)8(6)4(11)9(5)7/h1-2H3
Standard InChI Key KEQGZUUPPQEDPF-UHFFFAOYSA-N
SMILES CC1(C(=O)N(C(=O)N1Cl)Cl)C
Canonical SMILES CC1(C(=O)N(C(=O)N1Cl)Cl)C
Boiling Point Sublimes at 212° F (NTP, 1992)
212° (sublimes)
Colorform Four-sided, pointed prisms from chloroform
White powde
Flash Point 346 °F (NIOSH, 2016)
346°F
Melting Point 270 °F (NTP, 1992)
132.0 °C
132 °C
270°F

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